Cas no 106307-38-4 (5-(Benzylsulfonyl)methyl-1,3,4-thiadiazol-2-amine)

5-(Benzylsulfonyl)methyl-1,3,4-thiadiazol-2-amine structure
106307-38-4 structure
Product Name:5-(Benzylsulfonyl)methyl-1,3,4-thiadiazol-2-amine
CAS No:106307-38-4
MF:C10H11N3O2S2
MW:269.343239068985
CID:1181603
PubChem ID:6494480
Update Time:2025-04-20

5-(Benzylsulfonyl)methyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-[[(phenylmethyl)sulfonyl]methyl]-
    • 5-[(Benzylsulfonyl)methyl]-1,3,4-thiadiazol-2-amine
    • CS-0366856
    • 106307-38-4
    • AKOS000768403
    • 5-((Benzylsulfonyl)methyl)-1,3,4-thiadiazol-2-amine
    • ALBB-016583
    • CHEMBL4552717
    • STL261802
    • 5-(benzylsulfonylmethyl)-1,3,4-thiadiazol-2-amine
    • 5-(Benzylsulfonyl)methyl-1,3,4-thiadiazol-2-amine
    • Inchi: 1S/C10H11N3O2S2/c11-10-13-12-9(16-10)7-17(14,15)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,11,13)
    • InChI Key: VFLUOELDNACNLU-UHFFFAOYSA-N
    • SMILES: S(CC1=NN=C(N)S1)(CC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 269.02943
  • Monoisotopic Mass: 269.02926895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 566.5±60.0 °C at 760 mmHg
  • Flash Point: 296.4±32.9 °C
  • PSA: 85.94
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

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